2-nitrobenzene-1,3,5-tricarboxylic Acid
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Description
2-Nitrobenzene-1,3,5-tricarboxylic acid is a nitro-substituted derivative of benzene-1,3,5-tricarboxylic acid (trimesic acid). The compound features three carboxylic acid groups at the 1, 3, and 5 positions of the benzene ring, with a nitro (-NO₂) group at the 2-position. This substitution introduces strong electron-withdrawing effects, significantly altering the compound’s acidity, solubility, and reactivity compared to its parent structure. Potential applications include catalysis, metal-organic framework (MOF) design, and chemical sensing, leveraging the nitro group’s redox activity and electronic influence.
Properties
Molecular Formula |
C9H5NO8 |
|---|---|
Molecular Weight |
255.14 g/mol |
IUPAC Name |
2-nitrobenzene-1,3,5-tricarboxylic acid |
InChI |
InChI=1S/C9H5NO8/c11-7(12)3-1-4(8(13)14)6(10(17)18)5(2-3)9(15)16/h1-2H,(H,11,12)(H,13,14)(H,15,16) |
InChI Key |
BOUYXKZEBJHJBT-UHFFFAOYSA-N |
Canonical SMILES |
C1=C(C=C(C(=C1C(=O)O)[N+](=O)[O-])C(=O)O)C(=O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1. Comparative Analysis of Tricarboxylic Acid Derivatives
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